Cas no 13994-73-5 (7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine)

• Product Name: 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine
• CAS No: 13994-73-5
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• MDL: MFCD03012103
• CID: 5179696
• Update Time: 2025-06-15

7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine
• 4-(7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-yl)morpholine
• 4-{7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-yl}morpholine
• Oprea1_384018
• MLS000720524
• HMS2717C10
• imidazo[1,2-a]pyrimidine,7-methyl-5-(4-morpholinyl)-2-phenyl-
• SMR000336036
• 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine

• MDL： MFCD03012103
• Inchi： 1S/C17H18N4O/c1-13-11-16(20-7-9-22-10-8-20)21-12-15(19-17(21)18-13)14-5-3-2-4-6-14/h2-6,11-12H,7-10H2,1H3
• InChI Key： MQDISOGMXGPOEU-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC(C)=NC3=NC(C4C=CC=CC=4)=CN23)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 3.3
• Topological Polar Surface Area: 42.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine

Introduction to 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine (CAS No. 13994-73-5)

7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine (CAS No. 13994-73-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine consists of a central imidazopyrimidine core with a phenyl group at the 2-position, a methyl group at the 7-position, and a morpholine substituent at the 5-position. This combination of functional groups imparts specific pharmacological properties that have been extensively studied in recent years. The morpholine moiety, in particular, is known to enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

In terms of its biological activity, 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine has shown promising results in various preclinical studies. Research has demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, studies have highlighted its antiviral activity against several viral strains, including influenza and herpes simplex virus (HSV). These findings suggest that 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine could be a valuable lead compound for the development of new antiviral drugs.

The anticancer properties of 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine have also been extensively investigated. Preclinical studies have shown that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest at the G1 phase. Furthermore, recent research has indicated that 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine may also have synergistic effects when used in combination with other chemotherapeutic agents, enhancing their therapeutic efficacy while reducing toxicity.

The pharmacokinetic profile of 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine has been studied in both in vitro and in vivo models. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a moderate plasma half-life, which suggests that it could be administered as an oral medication for chronic conditions. The compound's high lipophilicity also facilitates its penetration into target tissues, enhancing its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine in human subjects. Early-phase trials have shown promising results with minimal adverse effects reported. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 7-Methyl-5-morpholino-2-phenylimidazo[1,2-a]pyrimidine (CAS No. 13994-73-5) is a multifaceted compound with significant potential in the treatment of inflammatory diseases, viral infections, and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in modern medicine.